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Compound of Interest

Compound Name: 2,4,6-Trihydroxybenzophenone

CAS No.: 3555-86-0

Cat. No.: B1214741

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the physicochemical properties, synthesis,

spectral characterization, and biological activities of 2,4,6-Trihydroxybenzophenone. This

document is intended to serve as a technical resource for researchers and professionals in the

fields of medicinal chemistry, pharmacology, and materials science.

Introduction: Unveiling a Versatile Benzophenone
2,4,6-Trihydroxybenzophenone, also known as Phlorobenzophenone, is a

polyhydroxybenzophenone derivative with the chemical formula C₁₃H₁₀O₄. Its structure

features a benzoyl group attached to a phloroglucinol (1,3,5-trihydroxybenzene) moiety. This

arrangement of hydroxyl groups on one of the phenyl rings imparts unique chemical and

physical properties, making it a molecule of significant interest in various scientific domains.

While other hydroxylated benzophenones have been extensively studied for their UV-filtering

properties and endocrine-disrupting activities, 2,4,6-Trihydroxybenzophenone presents a

distinct profile with potential applications ranging from a sunscreen agent to a scaffold for novel
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therapeutic agents.[1][2] This guide will delve into the core physicochemical characteristics of

this compound, providing a foundation for its further exploration and application.

Physicochemical Properties: A Quantitative
Overview
A thorough understanding of the physicochemical properties of a compound is paramount for

its application in research and development. The following table summarizes the key physical

and chemical characteristics of 2,4,6-Trihydroxybenzophenone.

Property Value Source

Molecular Formula C₁₃H₁₀O₄ [2]

Molecular Weight 230.22 g/mol [2]

Melting Point 246.0 °C [3]

Boiling Point 406.40 °C (Predicted) [3]

Water Solubility 3.1 g/L (at 22 °C) N/A

Appearance

Not explicitly stated, but

related compounds are light-

yellow solids.

[4]

pKa Data not available

Note: The boiling point is a predicted value and should be used with caution. Experimental

determination is recommended for precise applications. The pKa values, which are crucial for

understanding the ionization state of the molecule in different environments, are not readily

available in the literature and represent a key area for future investigation.

Synthesis and Characterization: From Benchtop to
Analysis
Synthesis: A One-Pot Approach
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A common and efficient method for the synthesis of 2,4,6-Trihydroxybenzophenone is

through a one-pot condensation reaction between benzoic acid and phloroglucinol.[1] This

reaction is typically catalyzed by an Eaton's reagent (a mixture of phosphorus pentoxide and

methanesulfonic acid), which acts as both a condensing and a dehydrating agent.[1]

Reactant Preparation: In a three-neck flask equipped with a reflux condenser and a magnetic

stirrer, combine equimolar amounts of benzoic acid and phloroglucinol.

Catalyst Addition: Carefully add Eaton's reagent to the flask. The reaction is exothermic, and

the addition should be controlled.

Reaction: Heat the mixture at a controlled temperature of approximately 80 ± 3 °C for 3

hours with continuous stirring.[1]

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.[1]

Pour the reaction mixture into ice-cold water and stir vigorously for 1 hour to precipitate the

product.[1]

Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold

water to remove any unreacted starting materials and catalyst residues. Dry the product in a

desiccator.[1] Further purification can be achieved by recrystallization from a suitable solvent

system, such as ethanol-water.

Causality Behind Experimental Choices:

Eaton's Reagent: This reagent is a powerful and efficient catalyst for Friedel-Crafts acylation

reactions. Its strong dehydrating nature drives the equilibrium towards the product side,

leading to good yields.

Temperature Control: The reaction temperature is maintained at 80 °C to ensure a sufficient

reaction rate without causing decomposition of the reactants or the product.[1]

Precipitation in Ice Water: The product is insoluble in cold water, allowing for its easy

separation from the reaction mixture. The use of ice water helps to maximize the

precipitation and minimize the loss of product.[1]
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Caption: Workflow for the synthesis of 2,4,6-Trihydroxybenzophenone.

Spectral Characterization: Fingerprinting the Molecule
The synthesized 2,4,6-Trihydroxybenzophenone can be characterized using various

spectroscopic techniques to confirm its structure and purity.

The FTIR spectrum of 2,4,6-Trihydroxybenzophenone exhibits characteristic absorption

bands that correspond to its functional groups. A broad absorption band in the region of 3459

cm⁻¹ is indicative of the O-H stretching vibrations of the hydroxyl groups.[5] The presence of a

strong absorption peak around 1609 cm⁻¹ is attributed to the C=O stretching vibration of the

benzophenone carbonyl group.[5] The chelation of the carbonyl group with the ortho-hydroxyl

groups can influence the position of this band. Aromatic C=C stretching vibrations are typically

observed in the 1400-1600 cm⁻¹ region.[5]

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of 2,4,6-
Trihydroxybenzophenone.

¹H NMR: The ¹H NMR spectrum of 2,4,6-Trihydroxybenzophenone shows distinct signals

for the aromatic protons and the hydroxyl protons. The protons on the unsubstituted phenyl

ring typically appear as a multiplet in the downfield region (around 7.47–7.66 ppm).[6] The
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protons on the trihydroxyphenyl ring appear at a chemical shift of approximately 5.93 ppm.[6]

The hydroxyl protons can appear as broad singlets, and their chemical shifts are highly

dependent on the solvent and concentration. A signal for a hydroxyl proton has been

reported at 10.28 ppm (broad singlet).[6]

¹³C NMR: The ¹³C NMR spectrum provides information about the carbon skeleton of the

molecule. The carbonyl carbon of the benzophenone moiety is expected to resonate at a

downfield chemical shift (around 190-200 ppm). The aromatic carbons will show a series of

signals in the region of 100-165 ppm. The carbons bearing the hydroxyl groups will be

shifted further downfield due to the deshielding effect of the oxygen atoms. Specific peak

assignments for the ¹³C NMR spectrum of 2,4,6-Trihydroxybenzophenone are reported as

follows: 16.2, 17.7, 21.7, 25.7, 26.3, 39.7, 96.3, 104.6, 106.5, 121.5, 123.7, 127.8, 129.1,

132.2, 139.3, 140.1, 159.4, 160.8, 162.6 ppm.[6]

2,4,6-Trihydroxybenzophenone exhibits strong absorption in the UV region, which is the

basis for its application as a sunscreen agent.[1] The UV-Vis spectrum, typically recorded in

ethanol, shows absorption bands that are characteristic of the benzophenone chromophore.

The absorption spectrum of benzophenone itself in ethanol shows two broad bands at about

250 nm and in the range of 330-360 nm.[7] For 2,4,6-Trihydroxybenzophenone, UV-Vis

spectrophotometry is used to determine its Sun Protection Factor (SPF) by measuring the

absorbance in the 290-320 nm range.[5]
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Caption: Experimental workflow for the purification and characterization of 2,4,6-
Trihydroxybenzophenone.

Biological Activities and Potential Applications
2,4,6-Trihydroxybenzophenone has demonstrated a range of biological activities that suggest

its potential for development in various therapeutic and industrial applications.

Sunscreen Activity
As a hydroxylated benzophenone, 2,4,6-Trihydroxybenzophenone effectively absorbs UV

radiation, particularly in the UVB range (290-320 nm), making it a promising candidate for use

as a sunscreen agent.[1] Studies have shown that it exhibits significant Sun Protection Factor

(SPF) values, which increase with concentration.[1] Its low toxicity profile compared to some
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commercially available benzophenone derivatives further enhances its appeal for cosmetic and

dermatological applications.[1]

Antibacterial Activity
2,4,6-Trihydroxybenzophenone has been shown to possess in vitro inhibitory activity against

the growth of bacteria.[3] While the exact mechanism of its antibacterial action is not fully

elucidated, it is believed that the hydroxyl groups on the phenyl ring play a crucial role. These

groups may interact with bacterial cell membranes, leading to disruption of their integrity and

function. Another proposed mechanism is the inhibition of essential bacterial enzymes.[3]

Anticancer Activity: Induction of Apoptosis
Emerging research indicates that 2,4,6-Trihydroxybenzophenone can induce apoptosis, or

programmed cell death, in human leukemia cells.[3] This finding suggests its potential as a lead

compound for the development of novel anticancer agents. The precise molecular pathway

through which it triggers apoptosis is an active area of investigation.

Toxicology and Safety Profile
While 2,4,6-Trihydroxybenzophenone is considered to have a lower toxicity profile compared

to some other benzophenone derivatives, a comprehensive toxicological evaluation is still

necessary.[1] Most of the available toxicity data pertains to related compounds such as 2,4-

dihydroxybenzophenone and 2,2',4,4'-tetrahydroxybenzophenone.[4][5] Therefore, dedicated in

vitro and in vivo toxicity studies on 2,4,6-Trihydroxybenzophenone are required to establish a

complete safety profile for its potential use in consumer products and pharmaceuticals.

Conclusion and Future Directions
2,4,6-Trihydroxybenzophenone is a versatile molecule with a range of interesting

physicochemical and biological properties. Its straightforward synthesis, coupled with its UV-

absorbing, antibacterial, and potential anticancer activities, makes it a compelling subject for

further research and development. Key areas for future investigation include:

Comprehensive Physicochemical Characterization: Experimental determination of the boiling

point and pKa values is essential for a complete understanding of its properties.
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Detailed Mechanistic Studies: Elucidating the precise molecular mechanisms of its

antibacterial and apoptotic activities will be crucial for its development as a therapeutic

agent.

Toxicological Evaluation: Rigorous in vitro and in vivo toxicity studies are necessary to

establish a comprehensive safety profile.

Formulation Development: For its application as a sunscreen, research into stable and

effective formulations is warranted.

This technical guide provides a solid foundation for researchers and scientists to build upon as

they explore the full potential of 2,4,6-Trihydroxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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